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Applying for a fellowship at Los Alamos National Laboratory (LANL) is a highly competitive

process. To assist researchers, scientists, and drug development professionals, this technical

support center provides a troubleshooting guide and frequently asked questions (FAQs) to

navigate common pitfalls and enhance your application's success.

Troubleshooting Common Application Issues
This guide addresses specific problems applicants may encounter and provides actionable

solutions.
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Problem ID Issue Troubleshooting Steps

ELIG-01 Uncertainty about Eligibility

Carefully review the specific

eligibility requirements for each

fellowship, as they vary. Key

factors often include

citizenship, current enrollment

in a graduate program, and

maintaining a minimum GPA

(typically 3.2 or higher).[1][2][3]

For postdoctoral positions, a

Ph.D. completed within the last

five years is a common

requirement.[4] Some

fellowships may also have

specific nationality

requirements or require the

ability to obtain a security

clearance.[4]

PROP-01
Weak or Generic Research

Proposal

Your research proposal is a

critical component of your

application. Avoid submitting a

dissertation proposal or a

generic document.[5] Instead,

tailor your proposal to the

specific fellowship and clearly

articulate how your research

aligns with LANL's mission and

the research interests of a

potential LANL mentor.[1][6]

The proposal should be written

for a broad technical audience,

avoiding jargon where

possible. It needs to define the

research, its importance, the

methodology, and the

expected impact.
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MENT-01
Difficulty Finding a LANL

Mentor

Many LANL fellowships require

a designated mentor from the

laboratory at the time of

application.[1][6] Start by

exploring LANL's research

publications and staff profiles

to identify scientists in your

field. Reach out to potential

mentors with a clear and

concise email detailing your

research interests and how

they align with their work.

Some fellowship programs

may offer assistance in finding

a mentor if you provide the

necessary information in

advance.[6]

LOR-01
Submitting Weak Letters of

Recommendation

Generic letters of

recommendation can

significantly weaken an

otherwise strong application.[5]

Select recommenders who

know you and your research

capabilities well. Provide them

with your research proposal,

CV, and the fellowship

description to enable them to

write a detailed and specific

letter that highlights your

strengths and potential.

DOC-01 Incomplete or Incorrectly

Formatted Application

Adhere strictly to all application

instructions, including page

limits, font sizes, and required

documents.[6] Incomplete

applications are often not

considered.[7] Create a
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checklist of all required

materials and deadlines to

ensure a complete and timely

submission. All application

materials should typically be

combined into a single PDF

document.[1]

Frequently Asked Questions (FAQs)
Q: Where can I find information about LANL's research priorities?

A: Applicants are encouraged to review the LANL Mission and the LANL Lab Agenda to

understand the laboratory's priorities.[1] This will help you tailor your research proposal to align

with LANL's strategic objectives.

Q: What are the typical components of a LANL fellowship application package?

A: While it varies by fellowship, a typical package includes a research proposal, a CV with a

publication list, official transcripts, and letters of recommendation.[3] Some may also require an

applicant statement describing your background and career goals.[1]

Q: Are non-U.S. citizens eligible for all LANL fellowships?

A: Eligibility for non-U.S. citizens varies by fellowship.[6][8] Some fellowships are open to all

nationalities, while others, particularly those requiring a security clearance, may be restricted to

U.S. citizens.[4] Always check the specific eligibility requirements for the fellowship you are

interested in.

Q: How are LANL fellowship applications reviewed?

A: Applications are typically reviewed by a committee of subject matter experts.[1][6] The

review criteria often include the applicant's qualifications and academic preparation, the

technical merit of the research plan, and the strength of the collaboration and training plan with

the LANL mentor.[1][6]
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LANL Fellowship Application Workflow and Pitfalls
The following diagram illustrates the key stages of the LANL fellowship application process and

highlights common pitfalls to avoid at each step.
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Phase 1: Preparation

Phase 2: Application Development

Phase 3: Submission & Review

Identify Relevant Fellowship

Review Eligibility & Requirements Mismatch with LANL priorities

Identify & Contact LANL Mentor Ineligibility (GPA, Citizenship)

Develop Tailored Research Proposal No mentor secured

Request Letters of Recommendation Generic or weak proposal

Compile Application Package Weak or generic LORs

Submit Application

Committee Review Incomplete or late submission

Receive Decision

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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